Cas no 2138179-27-6 (3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentanamide)

• Product Name: 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentanamide
• CAS No: 2138179-27-6
• MF: C₁₂H₂₁N₅O
• MW: 251.328041791916
• CID: 5934435
• PubChem ID: 165856414
• Update Time: 2025-05-20

3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentanamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentanamide
• EN300-1130811
• 3-amino-N-[1-(azetidin-3-yl)-1H-pyrazol-5-yl]-4-methylpentanamide
• 2138179-27-6

• Inchi： 1S/C12H21N5O/c1-8(2)10(13)5-12(18)16-11-3-4-15-17(11)9-6-14-7-9/h3-4,8-10,14H,5-7,13H2,1-2H3,(H,16,18)
• InChI Key： AGGFVSSQNWAVIR-UHFFFAOYSA-N
• SMILES： O=C(CC(C(C)C)N)NC1=CC=NN1C1CNC1

Computed Properties

• Exact Mass: 251.17461031g/mol
• Monoisotopic Mass: 251.17461031g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 85Ų

Additional information on 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentanamide

Introduction to 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentanamide (CAS No. 2138179-27-6) and Its Emerging Applications in Chemical Biology

The compound 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentanamide (CAS No. 2138179-27-6) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. As a derivative featuring both azetidine and pyrazole moieties, this molecule has garnered significant attention in the field of chemical biology due to its structural complexity and potential biological activity. The presence of multiple pharmacophoric elements suggests a versatile scaffold for drug discovery, particularly in the development of novel therapeutic agents targeting complex diseases.

In recent years, the exploration of azetidine and pyrazole containing compounds has expanded dramatically, driven by their inherent bioisosteric properties and ability to modulate biological pathways through precise steric and electronic interactions. The 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentanamide structure exemplifies this trend, offering a rich chemical space for medicinal chemists to exploit. The amide functional group further enhances its potential as a pharmacological tool, providing a hinge region for interaction with protein targets while allowing for facile derivatization to optimize potency and selectivity.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity, particularly in pathways associated with inflammation, metabolism, and cancer. Preliminary studies have suggested that derivatives of the pyrazole core may exhibit inhibitory effects on kinases and other enzymes implicated in signal transduction cascades. The azetidine ring, on the other hand, has been shown to impart favorable pharmacokinetic properties, including improved solubility and metabolic stability, making it an attractive component in drug design.

The 4-methylpentanamide moiety contributes additional complexity to the molecule, influencing both its conformational flexibility and binding affinity. This structural feature is particularly valuable in designing molecules that can navigate the intricate binding pockets of biological targets. Computational modeling studies have indicated that this compound may adopt multiple conformations, each with distinct interactions with potential target proteins. Such conformational diversity is often a hallmark of high-affinity binders and may contribute to its efficacy as a therapeutic agent.

Recent advancements in crystallographic techniques have allowed researchers to visualize the binding modes of similar heterocyclic compounds at atomic resolution. These structural insights have been instrumental in refining the design of molecules like 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentanamide, enabling chemists to fine-tune key interactions with biological targets. For instance, modifications to the pyrazole ring can enhance binding by optimizing hydrogen bonding networks or π-stacking interactions, while alterations to the amino group can modulate solubility and metabolic clearance.

The therapeutic potential of this compound is further underscored by its ability to cross biological membranes due to its lipophilic nature balanced by polar functional groups. This property is critical for achieving effective drug delivery systems, particularly in treating diseases that require systemic administration. Additionally, the compound’s stability under various physiological conditions makes it a promising candidate for formulation into oral or injectable medications.

In vitro studies have begun to explore the mechanistic basis of activity for derivatives of this scaffold. Initial reports suggest that certain analogs may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are central mediators of inflammation. Furthermore, the ability of these compounds to modulate receptor activity has also been noted, particularly for G protein-coupled receptors (GPCRs) involved in pain perception and neurotransmission.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel lead compounds like 3-amino-N-1-(azetidin-3-yl)-1H-pyrazol-5-yl-4-methylpentanamide. Predictive models trained on large datasets of bioactive molecules have helped prioritize analogs based on their predicted binding affinities and physicochemical properties. This high-throughput approach has significantly reduced the time required to identify promising candidates for further optimization.

Future directions in research on this compound include exploring its potential as an intermediate in synthesizing more complex derivatives with enhanced pharmacological profiles. The modular nature of its structure allows for systematic modifications at multiple positions, enabling chemists to tailor properties such as potency, selectivity, and bioavailability. Additionally, investigating its behavior in preclinical models will provide critical data on its safety profile and therapeutic efficacy before human trials can commence.

The broader significance of this work lies in its contribution to the growing library of heterocyclic compounds being developed for therapeutic use. By leveraging structural motifs like those found in 3-amino-N-1-(azetidin-3-ylyl)-1H-pyrazol5-y11]-4-methylpentanamide, researchers are paving the way for next-generation drugs that address unmet medical needs with greater precision and fewer side effects. As our understanding of biological pathways continues to expand, compounds such as these will play an increasingly vital role in personalized medicine approaches tailored to individual patient responses.